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Compound of Interest

Compound Name: 4-(Methoxymethyl)thiazole

Cat. No.: B15251082 Get Quote

In-Depth Technical Guide: 4-
(Methoxymethyl)thiazole
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties and a

theoretical synthesis protocol for 4-(Methoxymethyl)thiazole, a heterocyclic compound of

interest in medicinal chemistry and materials science.

Core Molecular Attributes
4-(Methoxymethyl)thiazole is a substituted thiazole, a five-membered aromatic ring containing

both sulfur and nitrogen atoms. The presence of the methoxymethyl group at the 4-position

influences its electronic properties and potential for further functionalization.

Quantitative Data Summary
Property Value

Molecular Formula C₅H₇NOS

Molecular Weight 129.18 g/mol
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Theoretical Synthesis Protocol: Hantzsch Thiazole
Synthesis
The Hantzsch thiazole synthesis is a classic and versatile method for the preparation of

thiazole derivatives. This protocol outlines a theoretical pathway for the synthesis of 4-
(Methoxymethyl)thiazole.

Experimental Protocol
Objective: To synthesize 4-(Methoxymethyl)thiazole via the Hantzsch thiazole synthesis.

Reactants:

1-Chloro-3-methoxyacetone (α-haloketone)

Thioformamide (thioamide)

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux

condenser, dissolve equimolar amounts of 1-chloro-3-methoxyacetone and thioformamide in

a suitable solvent, such as ethanol.

Reaction Execution: Heat the reaction mixture to reflux with constant stirring. The reaction

progress can be monitored by thin-layer chromatography (TLC).

Work-up: Upon completion of the reaction, allow the mixture to cool to room temperature.

The solvent is then removed under reduced pressure.

Purification: The resulting crude product can be purified by column chromatography on silica

gel, using an appropriate eluent system (e.g., a mixture of hexane and ethyl acetate) to yield

pure 4-(Methoxymethyl)thiazole.

Characterization: The structure and purity of the final product should be confirmed by

analytical techniques such as Nuclear Magnetic Resonance (NMR) spectroscopy and Mass

Spectrometry (MS).
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Synthesis Workflow Diagram
The following diagram illustrates the logical flow of the Hantzsch synthesis for 4-
(Methoxymethyl)thiazole.

1-Chloro-3-methoxyacetone +
Thioformamide Reflux in Ethanol Solvent Removal Column Chromatography 4-(Methoxymethyl)thiazole

Click to download full resolution via product page

Caption: Hantzsch synthesis workflow for 4-(Methoxymethyl)thiazole.
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[https://www.benchchem.com/product/b15251082#4-methoxymethyl-thiazole-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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